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An In-depth Whitepaper on the Core Physicochemical Properties, Experimental Methodologies,

and Key Applications of Ethylene Carbonate for Researchers, Scientists, and Drug

Development Professionals.

Ethylene carbonate (EC) is a cyclic carbonate ester of significant interest across various

scientific disciplines. Its unique properties, including a high dielectric constant and excellent

solvency, have established it as a critical component in lithium-ion battery electrolytes.[1]

Beyond energy storage, its utility extends to chemical synthesis, serving as a polar solvent and

a reactant in the production of various organic compounds.[2] This guide provides a detailed

overview of the fundamental properties of ethylene carbonate, methodologies for their

measurement, and key reaction pathways and workflows relevant to researchers.

Core Physicochemical Properties
Ethylene carbonate, with the chemical formula C₃H₄O₃, is a colorless and odorless solid at

room temperature, transitioning to a liquid state slightly above ambient temperatures.[3][4] Its

high polarity and strong intermolecular forces result in a high boiling point and a high dielectric

constant.[5]

Summary of Physical and Chemical Properties
The fundamental physical and chemical properties of ethylene carbonate are summarized in

the tables below for easy reference and comparison.
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Table 1: General and Physical Properties of Ethylene Carbonate

Property Value References

Chemical Formula C₃H₄O₃ [3]

IUPAC Name 1,3-dioxolan-2-one [3]

Molecular Weight 88.06 g/mol [3]

Appearance White to yellow crystalline solid [3]

Odor Odorless [3]

Density 1.321 g/cm³ at 25 °C [3][6]

Melting Point 34 to 37 °C (307 to 310 K) [3]

Boiling Point 243 to 248 °C (516 to 521 K) [3]

Flash Point 143 to 160 °C (416 to 433 K) [1]

Vapor Pressure <0.1 mbar at 20 °C [7]

Table 2: Electrical and Solubility Properties of Ethylene Carbonate

Property Value References

Dielectric Constant ~89.6 at 40 °C [8]

Dipole Moment 4.9 D

Viscosity 1.90 mPa·s at 40 °C [9][10]

Solubility in Water Soluble [3]

Solubility in Organic Solvents

Soluble in ethanol, acetone,

ethyl acetate, benzene, and

chloroform. Insoluble in

gasoline and turpentine oil.

[1][11][12]

Key Experimental Protocols
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Accurate determination of the physicochemical properties of ethylene carbonate is crucial for

its application in research and development. This section outlines the general methodologies

for measuring viscosity, dielectric constant, and solubility.

Viscosity Measurement
The viscosity of liquid ethylene carbonate is a critical parameter, especially in electrolyte

formulations, as it influences ion mobility. A rotational viscometer is a common instrument for

this measurement.[6]

General Methodology:

Sample Preparation: Ethylene carbonate is a solid at room temperature and must be

melted by heating it to a temperature above its melting point (e.g., 40 °C). The temperature

should be precisely controlled throughout the measurement.

Instrument Setup: A rotational viscometer with a suitable spindle is selected based on the

expected viscosity of the liquid. The instrument should be calibrated using a standard fluid

with a known viscosity.[13]

Measurement: The spindle is immersed in the molten ethylene carbonate to a specified

depth. The viscometer is started, and the spindle rotates at a constant speed. The instrument

measures the torque required to rotate the spindle, which is then used to calculate the

viscosity.[13] The reading should be taken after the value has stabilized.[14]

Data Recording: The viscosity value, along with the temperature and the spindle speed, are

recorded. Multiple measurements should be performed to ensure accuracy.

Note: The specific spindle type, rotational speed, and temperature must be determined and

optimized by the researcher based on the specific instrument and experimental conditions.

Dielectric Constant Measurement
The high dielectric constant of ethylene carbonate is fundamental to its ability to dissolve salts

in battery electrolytes. The parallel plate capacitor method is a common technique to determine

the dielectric constant of a liquid.[9]

General Methodology:
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Sample Preparation: Molten ethylene carbonate is used as the dielectric material.

Instrument Setup: A dielectric constant measurement setup typically consists of a parallel

plate capacitor, a capacitance meter, and a sample holder. The instrument is calibrated, often

by measuring the capacitance of the empty cell (with air as the dielectric).[15][16]

Measurement: The molten ethylene carbonate is introduced between the plates of the

capacitor. The capacitance of the capacitor with the ethylene carbonate is then measured.

[15][16]

Calculation: The dielectric constant (ε) is calculated using the formula: ε = C_sample / C_air,

where C_sample is the capacitance with the ethylene carbonate sample and C_air is the

capacitance with air as the dielectric.[17]

Note: The geometry of the capacitor plates and the frequency at which the measurement is

performed are important parameters that need to be controlled and reported.

Solubility Determination
Understanding the solubility of ethylene carbonate in various solvents is essential for its use in

formulations and synthesis.

General Methodology:

Sample Preparation: A known amount of ethylene carbonate is added to a known amount

of the solvent in a sealed container.

Equilibration: The mixture is agitated at a constant temperature for a sufficient period to

ensure that equilibrium is reached.

Analysis: After equilibration, the concentration of the dissolved ethylene carbonate in the

solvent is determined. This can be done using various analytical techniques, such as

chromatography (e.g., GC or HPLC) or spectroscopy, after separating the undissolved solid.

[18]

Data Reporting: The solubility is typically reported as grams of solute per 100 grams of

solvent at a specific temperature.
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Note: The choice of analytical method will depend on the solvent and the required accuracy of

the measurement.

Key Processes and Logical Workflows
The following diagrams, generated using the DOT language, illustrate important processes

involving ethylene carbonate.

Synthesis of Ethylene Carbonate
Ethylene carbonate is commercially produced by the reaction of ethylene oxide with carbon

dioxide, often in the presence of a catalyst.[19]
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Caption: Synthesis of Ethylene Carbonate from Ethylene Oxide and CO₂.

Lithium-Ion Battery Electrolyte Preparation Workflow
Ethylene carbonate is a key solvent in the formulation of electrolytes for lithium-ion batteries.
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Caption: General workflow for preparing a lithium-ion battery electrolyte.

Solid Electrolyte Interphase (SEI) Formation
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On the surface of the graphite anode in a lithium-ion battery, ethylene carbonate decomposes

during the initial charging cycles to form a protective layer known as the Solid Electrolyte

Interphase (SEI).[12]
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Caption: Simplified mechanism of SEI formation from ethylene carbonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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